Cas no 2137753-80-9 (2-Pentanone, 3-[(2,5-difluorophenyl)thio]-)

• Product Name: 2-Pentanone, 3-[(2,5-difluorophenyl)thio]-
• CAS No: 2137753-80-9
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 5258188
• Update Time: 2025-06-27

2-Pentanone, 3-[(2,5-difluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-[(2,5-difluorophenyl)thio]-

• Inchi： 1S/C11H12F2OS/c1-3-10(7(2)14)15-11-6-8(12)4-5-9(11)13/h4-6,10H,3H2,1-2H3
• InChI Key： ADHSYMZFHKTMRA-UHFFFAOYSA-N
• SMILES： CC(=O)C(SC1=CC(F)=CC=C1F)CC

Additional information on 2-Pentanone, 3-[(2,5-difluorophenyl)thio]-

Introduction to 2-Pentanone, 3-[(2,5-difluorophenyl)thio] (CAS No. 2137753-80-9)

2-Pentanone, 3-[(2,5-difluorophenyl)thio], identified by the CAS number 2137753-80-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of thioether derivatives, featuring a pentanone backbone conjugated with a thioether group linked to a 2,5-difluorophenyl moiety. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-Pentanone, 3-[(2,5-difluorophenyl)thio] consists of a five-carbon ketone chain (C₅H₁₀O) with a sulfur atom bridging to a phenyl ring substituted with two fluorine atoms at the 2 and 5 positions. This substitution pattern enhances the electron-withdrawing effect on the aromatic ring, influencing its reactivity and interaction with biological targets. The presence of both the ketone and thioether functionalities provides multiple sites for chemical modification, making it a versatile building block for synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The 2,5-difluorophenyl group in 2-Pentanone, 3-[(2,5-difluorophenyl)thio] contributes to these desirable properties, making it an attractive scaffold for drug discovery. Studies have demonstrated that fluorinated thioethers can exhibit significant activity against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2-Pentanone, 3-[(2,5-difluorophenyl)thio] is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical metabolic pathways. For instance, preliminary studies suggest that derivatives of this compound may interact with specific protein kinases, potentially leading to the development of new anticancer therapies. The ability to modify both the ketone and thioether groups allows for fine-tuning of physicochemical properties such as solubility and lipophilicity, which are crucial for drug efficacy.

The fluorine atoms in the 2,5-difluorophenyl moiety play a pivotal role in modulating the electronic properties of the aromatic ring. This modulation can significantly alter the binding interactions with biological targets, often enhancing binding affinity and selectivity. Such features are particularly valuable in drug design, where subtle structural changes can lead to profound differences in biological activity. The combination of these effects makes 2-Pentanone, 3-[(2,5-difluorophenyl)thio] a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-Pentanone, 3-[(2,5-difluorophenyl)thio]. Molecular modeling studies have been employed to predict its interactions with various biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by identifying promising derivatives for further validation. The integration of computational methods with traditional synthetic chemistry has accelerated the drug discovery process significantly.

In addition to its pharmaceutical applications, 2-Pentanone, 3-[(2,5-difluorophenyl)thio] has shown promise in materials science research. The unique electronic properties conferred by the fluorine substitution make it an interesting candidate for developing advanced materials with tailored optical and electronic characteristics. Such materials could find applications in optoelectronics and nanotechnology domains.

The synthesis of 2-Pentanone, 3-[(2,5-difluorophenyl)thio] involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include condensation reactions to form the ketone core followed by thiolation reactions to introduce the thioether functionality. The introduction of fluorine atoms requires careful control to ensure high yield and purity. Advances in synthetic methodologies have improved access to fluorinated intermediates like 2-Pentanone, 3-[(2,5-difluorophenyl)thio] , making it more readily available for research purposes.

Ongoing research continues to explore new derivatives and analogs of 2-Pentanone, 3-[(2,5-difluorophenyl)thio] to expand its therapeutic potential. By modifying substituents or exploring different functional groups attached to the pentanone backbone or phenyl ring، scientists aim to uncover novel bioactivities that could address unmet medical needs. Collaborative efforts between academia and industry are essential in translating these findings into clinical applications.

The safety profile of CAS No.2137753-80-9 is another critical consideration during its development and application. While preliminary studies suggest that this compound is well-tolerated under controlled conditions， further toxicological assessments are necessary before it can be considered for human use。 Rigorous testing protocols must be followed to ensure its safety across different applications， from laboratory research to potential clinical use。

In conclusion，CAS No2137753-80-9, specifically referred as 2-Pentanone, 3-[( ( fluoro]thi), represents a significant advancement in pharmaceutical chemistry。 Its unique structural features， combined with promising preclinical data， position it as a valuable tool for developing innovative therapeutics。 As research progresses， further insights into its mechanisms and applications will continue to emerge， solidifying its importance in both academic and industrial settings。